Cas no 1190312-92-5 (3-Chloro-4-azaindole-7-carboxylic acid)

• Product Name: 3-Chloro-4-azaindole-7-carboxylic acid
• CAS No: 1190312-92-5
• MF: C₈H₅ClN₂O₂
• MW: 196.590500593185
• MDL: MFCD12963158
• CID: 4562111
• PubChem ID: 53412620
• Update Time: 2024-02-29

3-Chloro-4-azaindole-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-4-azaindole-7-carboxylic acid
• 1H-Pyrrolo[3,2-b]pyridine-7-carboxylic acid, 3-chloro-

• MDL： MFCD12963158
• Inchi： 1S/C8H5ClN2O2/c9-5-3-11-6-4(8(12)13)1-2-10-7(5)6/h1-3,11H,(H,12,13)
• InChI Key： UAFNSWUBMGTOQA-UHFFFAOYSA-N
• SMILES： C12C(Cl)=CNC1=C(C(O)=O)C=CN=2

Computed Properties

• Exact Mass: 196.0039551g/mol
• Monoisotopic Mass: 196.0039551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 66Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines